![molecular formula C14H18N4O2S2 B4647912 4-methyl-5-[1-(phenylsulfonyl)-3-piperidinyl]-4H-1,2,4-triazole-3-thiol](/img/structure/B4647912.png)
4-methyl-5-[1-(phenylsulfonyl)-3-piperidinyl]-4H-1,2,4-triazole-3-thiol
Overview
Description
4-methyl-5-[1-(phenylsulfonyl)-3-piperidinyl]-4H-1,2,4-triazole-3-thiol, commonly known as MPTT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MPTT is a triazole-thiol compound that has shown promising results in scientific research as an inhibitor of certain enzymes and as a potential therapeutic agent for various diseases.
Mechanism of Action
The mechanism of action of MPTT involves its ability to bind to and inhibit certain enzymes. Specifically, MPTT has been found to bind to the active site of carbonic anhydrase, preventing its activity. This inhibition of carbonic anhydrase has been found to have various physiological effects, including the reduction of intraocular pressure, which is important in the treatment of glaucoma.
Biochemical and Physiological Effects:
MPTT has been found to have various biochemical and physiological effects, including its ability to inhibit carbonic anhydrase. In addition to its effects on intraocular pressure, MPTT has also been found to have potential applications in the treatment of cancer, Alzheimer's disease, and diabetes. Specifically, MPTT has been found to inhibit the growth of cancer cells and to reduce the accumulation of amyloid beta, which is a hallmark of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using MPTT in lab experiments include its ability to selectively inhibit certain enzymes and its potential applications in various fields of research. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are many potential future directions for the study of MPTT. One area of research could focus on the development of new MPTT derivatives with improved efficacy and reduced toxicity. Another area of research could focus on the use of MPTT in combination with other therapeutic agents for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of MPTT and its potential side effects.
Scientific Research Applications
MPTT has been studied extensively for its potential applications in scientific research. It has been found to be an effective inhibitor of certain enzymes, including carbonic anhydrase, which is involved in a variety of physiological processes. MPTT has also been studied for its potential use as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and diabetes.
Properties
IUPAC Name |
3-[1-(benzenesulfonyl)piperidin-3-yl]-4-methyl-1H-1,2,4-triazole-5-thione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O2S2/c1-17-13(15-16-14(17)21)11-6-5-9-18(10-11)22(19,20)12-7-3-2-4-8-12/h2-4,7-8,11H,5-6,9-10H2,1H3,(H,16,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFDDUFSKYCCDEI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NNC1=S)C2CCCN(C2)S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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